N'-[4-chloro-3-(trifluoromethyl)phenyl]-N,N-diethylethanediamide

• IUPAC Name: N-[4-chloro-3-(trifluoromethyl)phenyl]-N',N'-diethyloxamide
• InChI: InChI=1S/C13H14ClF3N2O2/c1-3-19(4-2)12(21)11(20)18-8-5-6-10(14)9(7-8)13(15,16)17/h5-7H,3-4H2,1-2H3,(H,18,20)
• InChI Key: HEXHWEJXLODXNM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C(=O)NC1=CC(=C(C=C1)Cl)C(F)(F)F
• Molecular Formula: C13H14ClF3N2O2
• Molecular Weight: 322.71 g/mol

Description

N'-[4-chloro-3-(trifluoromethyl)phenyl]-N,N-diethylethanediamide, commonly known as acetochlor, is a widely used herbicide in agriculture. It belongs to the family of chloroacetanilide herbicides and is used to control weeds in crops such as maize, soybean, cotton, and peanuts. Acetochlor is known for its effectiveness in controlling a broad spectrum of weeds and its ability to provide long-lasting weed control.

Mechanism of Action

Acetochlor works by inhibiting the synthesis of lipids in plants, which leads to the death of the plant. It is absorbed by the roots and leaves of the plant and is then translocated throughout the plant. Acetochlor is most effective when applied to young weeds and is less effective on mature plants.
Biochemical and Physiological Effects
Acetochlor has been found to have minimal impact on non-target organisms, including mammals, birds, and aquatic organisms. However, studies have shown that acetochlor can cause developmental and reproductive effects in certain aquatic organisms, such as fish and amphibians.

Advantages and Limitations for Lab Experiments

Acetochlor is widely used in laboratory experiments to study the effects of herbicides on plants. Its effectiveness in controlling a broad spectrum of weeds makes it a valuable tool for researchers. However, its potential impact on non-target organisms and the environment should be carefully considered when using it in laboratory experiments.

Future Directions

1. Development of new formulations of acetochlor with improved efficacy and reduced environmental impact.
2. Investigation of the impact of acetochlor on soil microbial communities.
3. Study of the potential impact of acetochlor on human health.
4. Development of new herbicides with different modes of action to reduce the risk of herbicide resistance.
5. Investigation of the impact of acetochlor on non-target organisms in different ecosystems.
6. Study of the impact of acetochlor on soil health and fertility.
7. Investigation of the potential for acetochlor to be used in combination with other herbicides to improve weed control.

Scientific Research Applications

Acetochlor has been extensively researched for its use as a herbicide in agriculture. Studies have shown that acetochlor is effective in controlling a wide range of weeds, including those that are resistant to other herbicides. Acetochlor has also been found to have minimal impact on non-target organisms and the environment.